5-(2-hydroxy-3-methoxyphenyl)-2,3,5,6-tetrahydrobenzo[a]phenanthridin-4(1H)-one

• IUPAC Name: 5-(2-hydroxy-3-methoxyphenyl)-2,3,5,6-tetrahydro-1H-benzo[a]phenanthridin-4-one
• InChI: InChI=1S/C24H21NO3/c1-28-20-11-5-9-17(24(20)27)23-22-16(8-4-10-19(22)26)21-15-7-3-2-6-14(15)12-13-18(21)25-23/h2-3,5-7,9,11-13,23,25,27H,4,8,10H2,1H3
• InChI Key: MRBXTMMOCBEYPE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1O)C2C3=C(CCCC3=O)C4=C(N2)C=CC5=CC=CC=C54
• Molecular Formula: C24H21NO3
• Molecular Weight: 371.4 g/mol

Description

5-(2-hydroxy-3-methoxyphenyl)-2,3,5,6-tetrahydrobenzo[a]phenanthridin-4(1H)-one is a useful research compound. Its molecular formula is C24H21NO3 and its molecular weight is 371.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 371.15214353 g/mol and the complexity rating of the compound is 644. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Bioactive Potential

Research has identified derivatives similar to the compound for their bioactive properties. For example, studies on phenyl ether derivatives isolated from marine-derived fungi like Aspergillus carneus have shown strong antioxidant activities, suggesting potential applications in combating oxidative stress-related diseases (Xu et al., 2017). Additionally, compounds within the benzo[c]phenanthridine family have been evaluated for their cytotoxicity and antitumor properties, indicating a potential role in cancer therapy (Janin et al., 1993).

Synthesis Methodologies

Advancements in synthetic methodologies have enabled the preparation of various derivatives, including those with potential antileukemic activity. For instance, a one-pot procedure has been developed for preparing benzo[c]phenanthridine derivatives, showcasing the compound's utility in medicinal chemistry and drug design (Kozlov et al., 2002).

Structural Analysis and Applications

Structural analysis of similar compounds has revealed their potential in structure-based drug discovery and optoelectronic applications. For example, cooperative C–H…N and C–H…π bonded molecular dimers of 5-aryl-7,8,13,14-tetrahydro-dibenzo[a,i]phenanthridine compounds have been studied, highlighting the significance of molecular interactions in the development of new materials and drugs (Rathore et al., 2010).